Cas no 1006328-56-8 (1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-amine)

• Product Name: 1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-amine
• CAS No: 1006328-56-8
• MF: C₇H₁₀F₃N₃
• MW: 193.16961145401
• MDL: MFCD04970168
• CID: 2621361
• PubChem ID: 19616395
• Update Time: 2025-06-15

1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-amine
• AKOS000310610
• STK347014
• EN300-229798
• 1006328-56-8
• 823-424-5
• BBL038056
• 1-[3-(trifluoromethyl)pyrazol-1-yl]propan-2-amine
• 1-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)propan-2-amine
• CS-0276167
• 1-Methyl-2-(3-trifluoromethyl-pyrazol-1-yl)-ethylamine
• SCHEMBL4422520
• 1-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propan-2-amine
• GQB32856

• MDL： MFCD04970168
• Inchi： 1S/C7H10F3N3/c1-5(11)4-13-3-2-6(12-13)7(8,9)10/h2-3,5H,4,11H2,1H3
• InChI Key： AGCSKUQVZKYSRA-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CC(C)N)N=1)(F)F

Computed Properties

• Exact Mass: 193.08268182Da
• Monoisotopic Mass: 193.08268182Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-amine

Comprehensive Overview of 1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-amine (CAS No. 1006328-56-8)

1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-amine (CAS No. 1006328-56-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a trifluoromethyl group attached to a pyrazole ring, which is further linked to a propan-2-amine moiety. This combination of functional groups makes it a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where the trifluoromethyl group is known to enhance metabolic stability and bioavailability.

The growing demand for fluorinated compounds in modern chemistry has placed 1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-amine at the forefront of innovation. Fluorine incorporation is a hot topic in medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound's pyrazole core is also a key scaffold in many agrochemicals, making it relevant to sustainable farming solutions. With the rise of precision agriculture, the search for efficient agrochemical intermediates has increased, and this compound fits well into that narrative.

From a synthetic chemistry perspective, CAS No. 1006328-56-8 offers intriguing possibilities. Its amine functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This is particularly valuable in the context of AI-driven drug discovery, where computational models predict the efficacy of novel molecules. The compound's structural features align with current trends in fragment-based drug design, a method that has gained traction due to its efficiency in identifying lead compounds.

Environmental considerations are another critical aspect of 1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-amine. The trifluoromethyl group, while beneficial for stability, has prompted discussions about the environmental impact of fluorinated chemicals. Researchers are actively exploring greener synthesis routes and biodegradable alternatives, making this compound a case study in balancing efficacy and sustainability. This aligns with the broader industry shift toward green chemistry principles, a topic frequently searched by professionals and students alike.

In summary, 1-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-2-amine (CAS No. 1006328-56-8) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its relevance to drug discovery, sustainable agriculture, and green chemistry makes it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of next-generation bioactive molecules.